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Compound of Interest

Compound Name: Velloquercetin

Cat. No.: B1203498

Velloquercetin is an extended flavonoid, specifically a tetrahydroxyflavone, that is structurally
related to quercetin.[1] It is characterized by the substitution of a 2-isopropenyldihydrofuran ring
across positions 6 and 7 of the quercetin structure.[1] This natural compound has been
identified in plant species such as those belonging to the Cunila and Vellozia genera.[1] As a
metabolite, it plays a role within these plants.[1] This document provides a detailed overview of
its chemical identifiers.

Chemical Identifiers

A precise understanding of a compound's identity is fundamental for research and
development. The following table summarizes the key chemical identifiers for Velloquercetin,
providing a standardized reference for its classification and database retrieval.
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Identifier Type Value

CAS Number 139955-63-8

Molecular Formula C20H1607

Molecular Weight 368.3 g/mol
7-(3,4-dihydroxyphenyl)-4,6-dihydroxy-2-prop-1-

IUPAC Name ( Yy ' yphenyl) Yy y-2-prop
en-2-yl-2,3-dihydrofuro[3,2-g]lchromen-5-one[1]
InChI=1S/C20H1607/c1-8(2)13-6-10-14(26-

inChi 13)7-15-16(17(10)23)18(24)19(25)20(27-15)9-3-

n
4-11(21)12(22)5-9/h3-5,7,13,21-
23,25H,1,6H2,2H3[1]

InChlKey YFDRNZOCVRPNBL-UHFFFAOYSA-N[1]
CC(=C)C1CC2=C(01)C=C3C(=C20)C(=0)C(=

SMILES (=C) (01) ( )C(=0)C(
C(03)C4=CC(=C(C=C4)0)0)0[1]

ChEBI ID CHEBI:9941[1]

PubChem CID 442663[1]

Logical Relationship of Chemical Identifiers

The following diagram illustrates the hierarchical and relational nature of the primary chemical
identifiers for Velloquercetin. This visualization clarifies how a common name links to a unique
chemical structure, which is in turn represented by various standardized textual formats.
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Relationship of Velloquercetin Identifiers

At present, detailed experimental protocols, extensive quantitative data, and established
signaling pathways for Velloquercetin are not widely available in publicly accessible scientific
literature. Further research is required to elucidate its biological activities and mechanisms of
action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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